Cas no 87841-07-4 ([1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde)

• Product name: [1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
• CAS No: 87841-07-4
• MF: C₆H₄N₄O
• MW: 148.12216
• CID: 709002
• PubChem ID: 13134096

[1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxaldehyde (9CI)
• [1,2,4]triazolo[4,3-b]pyridazine-3-carbaldehyde
• 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxaldehyde
• CS-0080908
• 87841-07-4
• DTXSID60520971

• Inchi： InChI=1S/C6H4N4O/c11-4-6-9-8-5-2-1-3-7-10(5)6/h1-4H
• InChI Key： YQCMLASTAFFGTP-UHFFFAOYSA-N
• SMILES： O=CC1=NN=C2C=CC=NN12

Computed Properties

• Exact Mass: 148.03851076g/mol
• Monoisotopic Mass: 148.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines